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Compound of Interest

Compound Name: 5-Methoxytryptophol-benzene-d4

Cat. No.: B15558695

Introduction

5-Methoxytryptophol-benzene-d4 (5-MTP-d4) is the deuterated form of 5-Methoxytryptophol
(5-MTP), a naturally occurring indoleamine produced in the pineal gland.[1] As a metabolite of
melatonin, it is an important compound in neurobiological and chronobiological research.[1][2]
Its levels in plasma exhibit a diurnal pattern, generally inverse to that of melatonin, with
concentrations peaking during daylight hours.[2][3] Deuterated analogs like 5-MTP-d4 are
critical tools in analytical chemistry, primarily used as internal standards for accurate
guantification of the endogenous analyte in complex biological matrices using mass
spectrometry-based methods.[4][5]

This technical guide provides a representative Certificate of Analysis (CoA) for 5-
Methoxytryptophol-benzene-d4. The data and methodologies presented are synthesized
from typical specifications for deuterated standards and related compounds. Researchers
should always refer to the batch-specific CoA provided by their supplier for definitive data.

Compound Information
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Parameter Information

Compound Name 5-Methoxytryptophol-1,1,2,2-d4
Synonyms 5-MTP-d4, 5-MTOH-d4

Molecular Formula C11HsD4aNO:2

Molecular Weight 195.25 g/mol

CAS Number Not available (Parent CAS: 712-09-4[1][6])

) (Image of the chemical structure would be
Chemical Structure
placed here)

Analytical Data and Specifications

The following tables summarize the typical quality control specifications for a research-grade
batch of 5-Methoxytryptophol-benzene-d4.

ble 1: Identity and Puri

Test Specification Result Method
Off-White to Pale i ]

Appearance ] Conforms Visual Inspection
Brown Solid

1H-NMR Conforms to Structure  Conforms See Protocol 4.1

Mass Spectrometry
(MS)

Conforms to Structure Conforms See Protocol 4.2

Chemical Purity

>98% 99.5% (at 225 nm) See Protocol 4.3
(HPLC)

. ) =298% Deuterated
Isotopic Purity F (di-da) 98.9% See Protocol 4.2
orms (di-ds

do=0.1%, d1=0.2%,
>99% da d2=0.3%, d3=1.5%, See Protocol 4.2
da=97.9%

Deuterium

Incorporation
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ble 2: Physical and Chemical :

Property Value Source
UV Maximum (Amax) 224, 277 nm (in Ethanol) [11[7]
B Soluble in Ethanol, DMSO,
Solubility [1][7]
DMF
Storage Conditions -20°C [7]

Experimental Protocols

Detailed methodologies for the key analytical tests are provided below.

Proton Nuclear Magnetic Resonance (*H-NMR)

o Objective: To confirm the chemical structure of the compound.
¢ Instrument: 600 MHz NMR Spectrometer.
e Solvent: Methanol-d4 (CDsOD).

e Procedure: A small amount of the sample is dissolved in the deuterated solvent. The
spectrum is acquired and compared against the expected chemical shifts and splitting
patterns for 5-Methoxytryptophol, accounting for the absence of signals from the deuterated
positions on the benzene ring. Expected shifts for the non-deuterated parent compound in
Methanol include ~7.2, 7.0, 6.7, 3.8, 3.6, and 2.9 ppm.[6]

Liquid Chromatography-Mass Spectrometry (LC-MS)

« Objective: To confirm the molecular weight, assess isotopic purity, and determine the level of
deuterium incorporation.

o System: High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap) coupled with a UPLC
system.

¢ lonization Mode: Electrospray lonization (ESI), Positive.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.caymanchem.com/product/21061/5-methoxy-tryptophol
https://cdn.caymanchem.com/cdn/insert/21061.pdf
https://www.caymanchem.com/product/21061/5-methoxy-tryptophol
https://cdn.caymanchem.com/cdn/insert/21061.pdf
https://cdn.caymanchem.com/cdn/insert/21061.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxytryptophol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Procedure: The sample is introduced into the mass spectrometer via liquid chromatography.
A full scan analysis is performed to identify the molecular ion peak corresponding to the
deuterated compound (C11HoD4NO2). The mass distribution of the isotopic cluster is
analyzed to calculate the isotopic purity and the percentage of each deuterated form (do to
da).

High-Performance Liquid Chromatography (HPLC)
e Objective: To determine the chemical purity of the compound.

o System: HPLC with a UV-Vis Detector.

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um).

» Mobile Phase: A gradient of Acetonitrile and Water (with 0.1% Formic Acid).

» Detection: UV detection at 225 nm.

e Procedure: The sample is dissolved in the mobile phase and injected into the HPLC system.
The purity is calculated based on the area percentage of the principal peak relative to the
total peak area in the chromatogram.

Visualizations
Quality Control Workflow

The following diagram illustrates a standard workflow for the analysis and certification of a
deuterated chemical standard.
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Diagram 1: A typical workflow for quality control testing and certification.

Biological Pathway of 5-Methoxytryptophol

5-Methoxytryptophol is an integral part of the serotonin and melatonin metabolism pathway,
which is primarily active in the pineal gland.
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Diagram 2: Simplified metabolic pathway of Serotonin and Melatonin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for 5-
Methoxytryptophol-benzene-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558695#5-methoxytryptophol-benzene-d4-
certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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